![molecular formula C8H10N2O5S B5656121 N-(2-methoxy-5-nitrophenyl)methanesulfonamide](/img/structure/B5656121.png)
N-(2-methoxy-5-nitrophenyl)methanesulfonamide
Description
Synthesis Analysis
The synthesis of N-(2-methoxy-5-nitrophenyl)methanesulfonamide and related compounds often involves reactions such as electrophilic alkylation followed by nucleophilic allylation or propargylation. These processes can lead to different products based on the Lewis acid employed, offering a versatile approach to synthesizing various derivatives of methanesulfonamide (Sato et al., 1987).
Molecular Structure Analysis
The molecular structure of N-(2-methoxy-5-nitrophenyl)methanesulfonamide-related compounds has been detailed through X-ray diffraction and spectroscopic methods, revealing intricate details such as hydrogen bonds, intermolecular interactions, and molecular conformations. This structural information aids in understanding the chemical behavior and potential applications of these compounds (Binkowska et al., 2001; Gowda et al., 2007).
Chemical Reactions and Properties
N-(2-methoxy-5-nitrophenyl)methanesulfonamide undergoes various chemical reactions, including vicarious nucleophilic substitutions and electrophilic additions. The reactions are influenced by the presence of functional groups and the chemical environment, leading to a range of products with different properties and potential applications (Lemek et al., 2008; Kondo et al., 2000).
properties
IUPAC Name |
N-(2-methoxy-5-nitrophenyl)methanesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O5S/c1-15-8-4-3-6(10(11)12)5-7(8)9-16(2,13)14/h3-5,9H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYDWMQPKWZSZJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)[N+](=O)[O-])NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-5-nitrophenyl)methanesulfonamide |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.